56-17-7

Cystamine dihydrochloride

In Stock

• CAS RN:
• 56-17-7

• Formula:
• C4H14Cl2N2S2

• InChI:
• InChI=1S/C4H12N2S2.2ClH/c5-1-3-7-8-4-2-6;;/h1-6H2;2*1H

• InChIKey:
• YUFRRMZSSPQMOS-UHFFFAOYSA-N

• Tissue transglutaminase (TGM2) post-translationally modifies proteins by catalyzing intermolecular cross-linkages between glutamine and lysine side chains. TGM2 has roles in neurodegenerative disorders, celiac sprue, cancer, and fibrotic diseases. Cystamine is an organic disulfide that inhibits TGM2 with an IC50 value of approximately 2.5 mM. It is orally available and is neuroprotective in mouse models of Huntington’s disease. Cystamine also inhibits caspase 3, increases intracellular glutathione, and reduces inflammation in a rat model of inflammatory bowel disease.
  Cystamine dihydrochloride is a radiation-protective agent that interferes with sulfhydryl enzymes. It may also protect against carbon tetrachloride liver damage.
  

(2E,4E,6E)-2,7-dimethylocta-2,4,6-trienedial

In Stock

• CAS RN:
• 5056-17-7

• Formula:
• C10H12O2

• InChI:
• InChI=1S/C10H12O2/c1-9(7-11)5-3-4-6-10(2)8-12/h3-8H,1-2H3/b4-3+,9-5+,10-6+

• InChIKey:
• AYODHZHFDRRQEZ-XLKYRCCQSA-N

• (2E,4E,6E)-2,7-dimethylocta-2,4,6-trienedial, also known as (2E,4E,6E)-2,7-dimethylocta-2,4,6-trienedial, is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.2 g/mol. The purity is usually 95%.

2-(Aminomethyl)benzamide

In Stock

• CAS RN:
• 63056-17-7

• Formula:
• C8H10N2O

• InChI:
• InChI=1S/C8H10N2O/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4H,5,9H2,(H2,10,11)

• InChIKey:
• VZOQYVHEWHJIBG-UHFFFAOYSA-N

• 2-(Aminomethyl)benzamide is a useful research compound. Its molecular formula is C8H10N2O and its molecular weight is 150.18 g/mol. The purity is usually 95%.

1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid

In Stock

• CAS RN:
• 461456-17-7

• Formula:
• C14H17NO6S

• InChI:
• InChI=1S/C14H17NO6S/c16-14(17)10-3-5-15(6-4-10)22(18,19)11-1-2-12-13(9-11)21-8-7-20-12/h1-2,9-10H,3-8H2,(H,16,17)

• InChIKey:
• FIDZPYRIDZVQFP-UHFFFAOYSA-N

• 1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C14H17NO6S and its molecular weight is 327.35. The purity is usually 95%.

N-(benzo[d][1,3]dioxol-5-yl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide

In Stock

• CAS RN:
• 864856-17-7

• Formula:
• C17H13N3O3S2

• InChI:
• InChI=1S/C17H13N3O3S2/c21-15(18-12-6-7-13-14(8-12)23-10-22-13)9-24-17-19-16(20-25-17)11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,21)

• InChIKey:
• ABNXLOWRLUVRIM-UHFFFAOYSA-N

• N-(benzo[d][1,3]dioxol-5-yl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H13N3O3S2 and its molecular weight is 371.43. The purity is usually 95%.

N-(5-Amino-2-methylphenyl)-2-(2,6-dimethylphenoxy)propanamide

In Stock

• CAS RN:
• 953756-17-7

• Formula:
• C18H22N2O2

• InChI:
• InChI=1S/C18H22N2O2/c1-11-8-9-15(19)10-16(11)20-18(21)14(4)22-17-12(2)6-5-7-13(17)3/h5-10,14H,19H2,1-4H3,(H,20,21)

• InChIKey:
• KEIWTRFGJKQINN-UHFFFAOYSA-N

• N-(5-Amino-2-methylphenyl)-2-(2,6-dimethylphenoxy)propanamide is a useful research compound. Its molecular formula is C18H22N2O2 and its molecular weight is 298.4 g/mol. The purity is usually 95%.

4-Bromo-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-3-fluorobenzophenone

In Stock

• CAS RN:
• 898756-17-7

• Formula:
• C21H21BrFNO3

• InChI:
• InChI=1S/C21H21BrFNO3/c22-18-6-5-15(13-19(18)23)20(25)17-4-2-1-3-16(17)14-24-9-7-21(8-10-24)26-11-12-27-21/h1-6,13H,7-12,14H2

• InChIKey:
• NYXXDXWYQJWBDC-UHFFFAOYSA-N

• 4-Bromo-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-3-fluorobenzophenone is a useful research compound. Its molecular formula is C21H21BrFNO3 and its molecular weight is 434.3 g/mol. The purity is usually 95%.

Methyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate

In Stock

• CAS RN:
• 351156-17-7

• Formula:
• C15H17NO2S

• InChI:
• InChI=1S/C15H17NO2S/c1-8-5-6-11(9(2)7-8)12-10(3)19-14(16)13(12)15(17)18-4/h5-7H,16H2,1-4H3

• InChIKey:
• NDCGBVVXODSNRB-UHFFFAOYSA-N

• Methyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C15H17NO2S and its molecular weight is 275.4 g/mol. The purity is usually 95%.

tert-butyl N-(1,2,3-thiadiazol-4-yl)carbamate

In Stock

• CAS RN:
• 1996256-17-7

• Formula:
• C7H11N3O2S

• Tert-butyl N-(1,2,3-thiadiazol-4-yl)carbamate is a useful research compound. Its molecular formula is C7H11N3O2S and its molecular weight is 201.2. The purity is usually 95%.

1,2,3,4-Tetrahydronaphthalene-1-sulfonamide

In Stock

• CAS RN:
• 1247756-17-7

• Formula:
• C10H13NO2S

• InChI:
• InChI=1S/C10H13NO2S/c11-14(12,13)10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6,10H,3,5,7H2,(H2,11,12,13)

• InChIKey:
• SRYALXBZLHTHHG-UHFFFAOYSA-N

• 1,2,3,4-Tetrahydronaphthalene-1-sulfonamide is a useful research compound. Its molecular formula is C10H13NO2S and its molecular weight is 211.28 g/mol. The purity is usually 95%.

(2S,3R)-1-Methyl-2-phenylpyrrolidin-3-amine

In Stock

• CAS RN:
• 2227256-17-7

• Formula:
• C11H16N2

• InChI:
• InChI=1S/C11H16N2/c1-13-8-7-10(12)11(13)9-5-3-2-4-6-9/h2-6,10-11H,7-8,12H2,1H3/t10-,11+/m1/s1

• InChIKey:
• DLENRPOBIBOYGR-MNOVXSKESA-N

• (2S,3R)-1-Methyl-2-phenylpyrrolidin-3-amine is a useful research compound. Its molecular formula is C11H16N2 and its molecular weight is 176.263. The purity is usually 95%.

N-(2,6-Dimethylphenyl)-N-(2-hydroxypropyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-17-7

• Formula:
• C14H19NO2

• InChI:
• InChI=1S/C14H19NO2/c1-5-13(17)15(9-12(4)16)14-10(2)7-6-8-11(14)3/h5-8,12,16H,1,9H2,2-4H3

• InChIKey:
• JCWOBUVFMDBOIO-UHFFFAOYSA-N

• N-(2,6-Dimethylphenyl)-N-(2-hydroxypropyl)prop-2-enamide is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.311. The purity is usually 95%.

1-benzyl-4-[(4-phenyl-1H-1,2,3-triazol-1-yl)methyl]pyrrolidin-2-one

In Stock

• CAS RN:
• 2549056-17-7

• Formula:
• C20H20N4O

• InChI:
• InChI=1S/C20H20N4O/c25-20-11-17(13-23(20)12-16-7-3-1-4-8-16)14-24-15-19(21-22-24)18-9-5-2-6-10-18/h1-10,15,17H,11-14H2

• InChIKey:
• ILYYQGIGZFFMJS-UHFFFAOYSA-N

• 1-benzyl-4-[(4-phenyl-1H-1,2,3-triazol-1-yl)methyl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C20H20N4O and its molecular weight is 332.4 g/mol. The purity is usually 95%.

2-chloro-N-(1,3,4-thiadiazol-2-yl)propanamide

In Stock

• CAS RN:
• 1019456-17-7

• Formula:
• C5H6ClN3OS

• InChI:
• InChI=1S/C5H6ClN3OS/c1-3(6)4(10)8-5-9-7-2-11-5/h2-3H,1H3,(H,8,9,10)

• InChIKey:
• DABZOVVOBDHPTI-UHFFFAOYSA-N

• 2-chloro-N-(1,3,4-thiadiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C5H6ClN3OS and its molecular weight is 191.64 g/mol. The purity is usually 95%.

Nilotinib D6

In Stock

• CAS RN:
• 1268356-17-7

• Formula:
• C28H22F3N7O

• InChI:
• InChI=1S/C28H22F3N7O/c1-17-5-6-19(10-25(17)37-27-33-9-7-24(36-27)20-4-3-8-32-14-20)26(39)35-22-11-21(28(29,30)31)12-23(13-22)38-15-18(2)34-16-38/h3-16H,1-2H3,(H,35,39)(H,33,36,37)/i1D3,5D,6D,10D

• InChIKey:
• HHZIURLSWUIHRB-AGINCAKFSA-N

• Nilotinib-d6 contains three deuterium atoms located on the phenyl group and three deuterium atoms located on the methyl group. It is intended for use as an internal standard for the quantification of nilotinib by GC- or LC-MS. Nilotinib is a second generation tyrosine kinase inhibitor that potently inhibits Bcr/Abl tyrosine kinase and is effective in the treatment of chronic myeloid leukemia (MLL) or Philadelphia chromosome acute lymphoblastic leukemia (Ph+ ALL), even in patients who are resistant to the first generation drug, imatinib (Gleevec; ). Nilotinib is ~20-fold more potent than imatinib in inhibiting both wild-type and mutant Bcr/Abl (e.g., IC50 = 15 versus 280 nM, respectively, for wild-type Bcr/Abl).
  Nilotinib-d6 contains three deuterium atoms located on the phenyl group and three deuterium atoms located on the methyl group. It is intended for use as an int...